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Compound of Interest

N-acetyl lysyltyrosylcysteine
Compound Name:
amide

cat. No.: B11933335

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides comprehensive
guidance on the personal protective equipment (PPE), operational procedures, and disposal
plans for N-acetyl lysyltyrosylcysteine amide (CAS No. 1287585-40-3).

Hazard Identification and Classification

There are conflicting classifications for N-acetyl lysyltyrosylcysteine amide. One source
classifies it under the Globally Harmonized System (GHS) as Acute toxicity, Oral (Category 4)
and Acute/Chronic aquatic toxicity (Category 1)[1]. Another source states it is not a hazardous
substance or mixture[2]. Given this discrepancy, it is prudent to handle the compound with a
degree of caution, adhering to the more stringent classification.

GHS Hazard Summary[1]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 ) ]
with long lasting effects
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Precautionary Statements[1]

Code Precautionary Statement
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP273 Avoid release to the environment.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 S

doctor/physician if you feel unwell.
P330 Rinse mouth.
P391 Collect spillage.

Dispose of contents/container to an approved
P501

waste disposal plant.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is recommended when

handling N-acetyl lysyltyrosylcysteine amide.[3][4][5]

Recommended Personal Protective Equipment

Body Part Equipment Specification

Shield eyes from splashes,
Eyes Safety glasses or goggles ]

dust, or debris.

_ _ Nitrile or latex gloves are

Hands Chemical-resistant gloves

commonly used.

Protects clothing and skin from
Body Laboratory coat

spills.

Respiratory Respirator

Recommended when working
with the powder form to avoid

inhalation.
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Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Experimental Workflow: Handling N-acetyl
lysyltyrosylcysteine amide

Preparation

( )

Storage
[ ] [Store lyophilized powder at —20°C) Store reconstituted solution at 4°C or Iowea
> 4

\ Handli’ng' ‘\‘ Disposal
( W )
\ \
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
N-acetyl lysyltyrosylcysteine amide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11933335#personal-protective-equipment-for-
handling-n-acetyl-lysyltyrosylcysteine-amide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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